Cas no 4196-89-8 (Neopentyl glycol dibenzoate)
Neopentyl glycol dibenzoate structure
Product Name:Neopentyl glycol dibenzoate
CAS No:4196-89-8
MF:C19H20O4
MW:312.359705924988
MDL:MFCD00020674
CID:330658
PubChem ID:87573891
Update Time:2026-05-14
Neopentyl glycol dibenzoate Chemical and Physical Properties
Names and Identifiers
-
- 2,2-Dimethylpropane-1,3-diyl dibenzoate
- Neopentyl Glycol Dibenzoate
- (3-benzoyloxy-2,2-dimethylpropyl) benzoate
- 1,3-Propanediol,2,2-dimethyl-, 1,3-dibenzoate
- 2,2-Dimethyl-1,3-propanediol Dibenzoate
- 3-propanediol, 2,2-dimethyl- dibenzoate
- 1,3-Propanediol, 2,2-dimethyl-, dibenzoate
- JBP9MR90CQ
- 1,3-Propanediol, 2,2-dimethyl-, 1,3-dibenzoate
- 3-(benzoyloxy)-2,2-dimethylpropyl benzoate
- 2,3-propanediol dibenzoate
- DSSTox_CID_18822
- DSSTox_RID_79403
- DSSTox_GSID_38822
- 1, 2,2-dimethyl-, dibenzoate
- Tox21_301517
- M
- NSC166504
- AK
- Neopentyl glycol dibenzoate
-
- MDL: MFCD00020674
- Inchi: 1S/C19H20O4/c1-19(2,13-22-17(20)15-9-5-3-6-10-15)14-23-18(21)16-11-7-4-8-12-16/h3-12H,13-14H2,1-2H3
- InChI Key: DYJIIMFHSZKBDY-UHFFFAOYSA-N
- SMILES: O(C(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])OC(C1C([H])=C([H])C([H])=C([H])C=1[H])=O
Computed Properties
- Exact Mass: 312.13600
- Monoisotopic Mass: 312.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 8
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.5
Experimental Properties
- Color/Form: Uncertain
- Density: 1.133
- Melting Point: 48.0 to 52.0 deg-C
- Boiling Point: 271°C/40mmHg(lit.)
- Flash Point: 215.8 °C
- Refractive Index: 1.55
- PSA: 52.60000
- LogP: 3.72660
- Solubility: Uncertain
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
Neopentyl glycol dibenzoate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- WGK Germany:3
- Hazard Category Code: 36/38
- Safety Instruction: S26-S36
-
Hazardous Material Identification:
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
- Risk Phrases:R36/38
Neopentyl glycol dibenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N159678-10G |
Neopentyl glycol dibenzoate |
4196-89-8 | >98.0% | 10g |
¥988.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N159678-1g |
Neopentyl glycol dibenzoate |
4196-89-8 | >98.0% | 1g |
¥146.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N159678-5g |
Neopentyl glycol dibenzoate |
4196-89-8 | >98.0% | 5g |
¥617.90 | 2023-09-01 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | N0573-10G |
Neopentyl Glycol Dibenzoate |
4196-89-8 | >98.0%(GC) | 10g |
¥2480.00 | 2023-09-07 | |
| abcr | AB139312-10 g |
Neopentyl glycol dibenzoate; 98% |
4196-89-8 | 10g |
€491.30 | 2022-06-02 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | N0573-10g |
Neopentyl glycol dibenzoate |
4196-89-8 | 10g |
¥2480.0 | 2022-06-10 | ||
| eNovation Chemicals LLC | D759618-25g |
2,2-Dimethylpropane-1,3-diyl dibenzoate |
4196-89-8 | 98.0% | 25g |
$185 | 2024-06-07 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-487625-10 g |
Neopentyl Glycol Dibenzoate, |
4196-89-8 | 10g |
¥2,016.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-487625-10g |
Neopentyl Glycol Dibenzoate, |
4196-89-8 | 10g |
¥2016.00 | 2023-09-05 | ||
| abcr | AB139312-1g |
Neopentyl glycol dibenzoate, 98%; . |
4196-89-8 | 98% | 1g |
€86.40 | 2025-04-18 |
Neopentyl glycol dibenzoate Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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